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For Researchers, Scientists, and Drug Development Professionals

Introduction

Crotonic anhydride, systematically known as (2E)-2-butenoic anhydride, is a highly reactive
and versatile organic compound. Its unique chemical structure, featuring two a,-unsaturated
carbonyl moieties linked by an anhydride bond, makes it a valuable reagent and building block
in a multitude of synthetic transformations. This guide provides a comprehensive overview of
the structure, properties, synthesis, and key applications of crotonic anhydride, with a
particular focus on its relevance to researchers in organic synthesis and drug development.

Molecular Structure and Chemical Formula

Crotonic anhydride is characterized by the molecular formula CsH1003 and a molecular
weight of 154.16 g/mol .[1] The molecule is formed from the dehydration of two molecules of
crotonic acid. The IUPAC name for the predominantly available trans-isomer is [(E)-but-2-enoyl]
(E)-but-2-enoate.[1]
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Key ldentifiers:

CAS Number: 623-68-7[1]

Molecular Formula: CsH1003[1]

Molecular Weight: 154.16 g/mol [1]

IUPAC Name: [(E)-but-2-enoyl] (E)-but-2-enoate[1]
Below is a diagram illustrating the chemical structure of crotonic anhydride.
Caption: Chemical structure of (2E,2'E)-but-2-enoic anhydride.

Physicochemical Properties

Crotonic anhydride is a colorless to pale yellow liquid with a pungent odor. It is combustible
and sensitive to moisture. A summary of its key physical and chemical properties is provided in
the table below.

Property Value Source
Boiling Point 246-248 °C [1]
Density 1.0397 g/cm3

Refractive Index 1.473

Flash Point 93.4°C

Solubility Soluble in ether

Synthesis of Crotonic Anhydride

The industrial preparation of crotonic anhydride typically involves the dehydration of crotonic
acid. Acommon and efficient method is the reaction of crotonic acid with acetic anhydride.[2][3]
[4] This reaction is an equilibrium process, and to drive it towards the formation of crotonic
anhydride, the acetic acid by-product is continuously removed.[2]
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Synthesis via Dehydration with Acetic Anhydride

This process involves heating crotonic acid with acetic anhydride.[2] The acetic acid formed
during the reaction can be removed by azeotropic distillation with an inert solvent like heptane
or by conducting the reaction under reduced pressure to lower the boiling point of acetic acid.
[2] To prevent polymerization of the unsaturated anhydride, a polymerization inhibitor such as
hydroquinone is often added.[2]

Experimental Protocol:

e Reaction Setup: A reaction vessel equipped with a distillation column, a condenser, and a
receiving flask is charged with crotonic acid and a polymerization inhibitor (e.qg.,
hydroquinone).

o Addition of Acetic Anhydride: Acetic anhydride is added to the reaction mixture.

e Heating and Distillation: The mixture is heated to a temperature below 100°C.[2] The
reaction can be carried out under reduced pressure (e.g., 100 mm Hg) to facilitate the
removal of acetic acid as it forms.[2] Alternatively, an azeotropic agent like heptane can be
added, and the azeotrope of heptane and acetic acid is distilled off.[2]

o Work-up and Purification: After the removal of acetic acid is complete, the remaining mixture
is fractionally distilled to isolate the pure crotonic anhydride.

The causality behind these experimental choices lies in Le Chatelier's principle. By
continuously removing one of the products (acetic acid), the equilibrium is shifted to the right,
favoring the formation of crotonic anhydride. The use of a polymerization inhibitor is crucial
due to the presence of the reactive a,B3-unsaturated system, which can undergo radical
polymerization at elevated temperatures.

Synthesis from Crotonyl Chloride

An alternative laboratory-scale synthesis involves the reaction of crotonyl chloride with a salt of
crotonic acid, such as sodium crotonate.[3] This method is based on the nucleophilic acyl
substitution of the highly reactive acid chloride.
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Caption: Synthesis of crotonic anhydride from crotonyl chloride.

Chemical Reactivity and Key Reactions

The reactivity of crotonic anhydride is dominated by two key features: the electrophilic nature
of the carbonyl carbons and the presence of the carbon-carbon double bond.

Nucleophilic Acyl Substitution

As a carboxylic acid anhydride, crotonic anhydride is a potent acylating agent and readily
undergoes nucleophilic acyl substitution reactions with various nucleophiles.

o Reaction with Alcohols: In the presence of a base like pyridine, crotonic anhydride reacts
with alcohols to form crotonate esters and a carboxylate salt. The base serves to
deprotonate the alcohol, increasing its nucleophilicity, and to neutralize the crotonic acid by-
product.

o Reaction with Amines: Primary and secondary amines react with crotonic anhydride to
yield the corresponding crotonamides. This reaction is a fundamental method for the
formation of amide bonds.

The general mechanism for these reactions involves the nucleophilic attack on one of the
carbonyl carbons, followed by the departure of a crotonate anion as a leaving group.

[Crotonic Anhydride + Nucleophile (e.g., ROH, RzNH)) Nucleophlhc Attack Tetrahedral Intermediate Elimination of Leaving Group [Cromnate Ester/Amide + Crotonic AcirD
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Caption: General workflow of nucleophilic acyl substitution.

Applications in Organic Synthesis and Drug
Development

Crotonic anhydride serves as a crucial intermediate in the synthesis of a wide range of
organic molecules, including pharmaceuticals, agrochemicals, and polymers.[5][6]

Pharmaceutical Intermediates

The crotonyl moiety is a structural feature in some biologically active molecules. Crotonic
anhydride can be used as a starting material or a reagent in the synthesis of various active
pharmaceutical ingredients (APIs) and their intermediates.[5] While specific, publicly available
synthetic routes for major drugs that explicitly use crotonic anhydride are not always
disclosed in detail, its utility as a versatile C4 building block is well-recognized in medicinal
chemistry for the synthesis of novel compounds with potential therapeutic activities, including
anticancer agents.[7][8][9][10]

Polymer Chemistry

Crotonic anhydride and its derivatives are utilized in the production of polymers and resins.[5]
For instance, copolymers of vinyl acetate and crotonic acid (derived from the anhydride) have
been developed.[11][12] The incorporation of the crotonate functionality can modify the
physical and chemical properties of the resulting polymers.

Spectroscopic Characterization

The structure of crotonic anhydride can be confirmed using various spectroscopic techniques.
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Spectroscopic Data

The proton NMR spectrum is expected to show
1H NMR signals for the methyl protons and the vinyl

protons.

The carbon NMR spectrum will exhibit distinct
13C NMR signals for the carbonyl carbons, the olefinic

carbons, and the methyl carbon.

The infrared spectrum is characterized by two
IR Spectroscopy strong carbonyl stretching bands, which is a

hallmark of an acid anhydride.

M Spect . The mass spectrum will show the molecular ion
ass Spectrometry o )
peak and characteristic fragmentation patterns.

Safety, Handling, and Disposal

Crotonic anhydride is a corrosive substance that can cause severe skin burns and eye
damage.[1] It is also harmful if swallowed or inhaled. Therefore, strict safety precautions must
be observed when handling this chemical.

Safety and Handling Protocol:

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles with a face shield, and a lab coat. Work in a well-ventilated
area, preferably in a chemical fume hood.

o Storage: Store crotonic anhydride in a tightly sealed container in a cool, dry, and well-
ventilated place, away from sources of ignition and incompatible materials such as water,
strong oxidizing agents, acids, and bases.

o Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist. In case
of contact, immediately flush the affected area with plenty of water for at least 15 minutes
and seek medical attention.
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» Disposal: Dispose of crotonic anhydride and any contaminated materials in accordance
with local, state, and federal regulations. It is typically classified as hazardous waste.

Conclusion

Crotonic anhydride is a valuable and reactive chemical intermediate with significant
applications in organic synthesis, particularly in the preparation of esters, amides, and
polymers. Its well-defined structure and reactivity make it a useful tool for researchers and
scientists in both academic and industrial settings, including those in the field of drug
development. A thorough understanding of its properties, synthesis, and safe handling
procedures is essential for its effective and responsible utilization.

References

e Unlocking Chemical Synthesis: Applications of Crotonic Anhydride. (n.d.). Retrieved from
[Link]

o GB612790A - Improvements in the manufacture of crotonic anhydride - Google Patents.
(n.d.).

e Crotonic anhydride | CBH1003 | CID 6049834 - PubChem. (n.d.). Retrieved from [Link]
« CROTONIC ANHYDRIDE - Godavari Biorefineries Ltd. (n.d.). Retrieved from [Link]

o US2795573A - Suspension polymerization of vinyl acetate and crotonic acid - Google
Patents. (n.d.).

¢ Synthesis, characterization, and activity of metabolites derived from the cyclooxygenase-2
inhibitor rofecoxib (MK-0966, Vioxx) - PubMed. (n.d.). Retrieved from [Link]

* Recent Methodologies toward the Synthesis of Valdecoxib: A Potential 3,4-diarylisoxazolyl
COX-2 Inhibitor - NIH. (n.d.). Retrieved from [Link]

¢ Synthesis, Anticancer Activity, and Docking Studies of Novel Hydroquinone-Chalcone-
Pyrazoline Hybrid Derivatives - MDPI. (n.d.). Retrieved from [Link]

o Crotonic Acid: Properties, Reactions, Production And Uses - Chemcess. (n.d.). Retrieved
from [Link]

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1582151/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-crotonic-anhydride-structure-synthesis-and-applications
https://www.benchchem.com/product/b1582151/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-crotonic-anhydride-structure-synthesis-and-applications
https://www.benchchem.com/product/b1582151/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-crotonic-anhydride-structure-synthesis-and-applications
https://www.example.com/unlocking-chemical-synthesis-applications-of-crotonic-anhydride
https://www.benchchem.com/product/b1582151/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-crotonic-anhydride-structure-synthesis-and-applications
https://www.benchchem.com/product/b1582151/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-crotonic-anhydride-structure-synthesis-and-applications
https://pubchem.ncbi.nlm.nih.gov/compound/Crotonic-anhydride
https://www.benchchem.com/product/b1582151/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-crotonic-anhydride-structure-synthesis-and-applications
https://www.godavaribiorefineries.com/crotonic-anhydride
https://pubmed.ncbi.nlm.nih.gov/11432297/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6273322/
https://www.mdpi.com/1420-3049/23/10/2507
https://chemcess.com/crotonic-acid-properties-reactions-production-and-uses/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582151?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Synthesis of Valdecoxib. (n.d.). Retrieved from [Link]

Celecoxib Derivative Intermediates And Their Synthetic Pathways. (2025, June 15).
Retrieved from [Link]

Synthesis of a NO-releasing prodrug of rofecoxib - PubMed. (n.d.). Retrieved from [Link]

Synthesis and Anticancer Activity Evaluation of 5-[2-Chloro-3-(4-nitrophenyl)-2-
propenylidene]-4-thiazolidinones - NIH. (2021, May 20). Retrieved from [Link]

Synthesis of Celecoxib-Eutectic Mixture Particles via Supercritical CO2 Process and
Celecoxib Immediate Release Tablet Formulation by Quality by Design Approach - MDPI.
(2022, July 26). Retrieved from [Link]

Scheme 1. Novel approach to the synthesis of valdecoxib 1. - ResearchGate. (n.d.).
Retrieved from [Link]

Synthesis and Characterization of Celecoxib Derivatives as Possible Anti-Inflammatory,
Analgesic, Antioxidant, Anticancer and Anti-HCV Agents - PubMed Central. (n.d.). Retrieved
from [Link]

Crotonic acid - Wikipedia. (n.d.). Retrieved from [Link]

Anhydride Prodrug of Ibuprofen and Acrylic Polymers - PMC - NIH. (n.d.). Retrieved from
[Link]

A convenient synthesis of the key intermediate of selective COX-2 inhibitor Etoricoxib - RSC
Publishing. (n.d.). Retrieved from [Link]

Design and synthesis of celecoxib and rofecoxib analogues as selective cyclooxygenase-2
(COX-2) inhibitors: replacement of sulfonamide and methylsulfonyl pharmacophores by an
azido bioisostere - PubMed. (n.d.). Retrieved from [Link]

Biosynthesis of anticancer phytochemical compounds and their chemistry - Frontiers. (n.d.).
Retrieved from [Link]

WO02010095024A2 - An improved process for the preparation of celecoxib - Google Patents.
(n.d.).

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.example.com/synthesis-of-valdecoxib
https://www.example.com/celecoxib-derivative-intermediates-and-their-synthetic-pathways
https://pubmed.ncbi.nlm.nih.gov/16408954/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8151395/
https://www.mdpi.com/1999-4923/14/8/1559
https://www.researchgate.net/figure/Scheme-1-Novel-approach-to-the-synthesis-of-valdecoxib-1_fig1_230869305
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6273322/
https://en.wikipedia.org/wiki/Crotonic_acid
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3299388/
https://pubs.rsc.org/en/content/articlelanding/2013/ob/c3ob41490a
https://pubmed.ncbi.nlm.nih.gov/12825670/
https://www.frontiersin.org/articles/10.3389/fphar.2022.911624/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582151?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o GB656740A - Improvements in the manufacture of crotonic anhydride - Google Patents.
(n.d.).

o Synthesis of Potential Anti-inflammatory Compounds, Selective Inhibitors of
Cyclooxygenase-2 (COX-2) - SciELO México. (n.d.). Retrieved from [Link]

» Synthesis, Pharmacokinetic Profile, Anticancer Activity and Toxicity of the New Amides of
Betulonic Acid—In Silico and In Vitro Study - MDPI. (2024, April 20). Retrieved from [Link]

e Anhydride prodrugs for nonsteroidal anti-inflammatory drugs - PubMed. (n.d.). Retrieved
from [Link]

e Synthesis and Anticancer Activities of Glycyrrhetinic Acid Derivatives - PMC. (2016, February
6). Retrieved from [Link]

e Current Contributions of Organofluorine Compounds to the Agrochemical Industry - PMC.
(n.d.). Retrieved from [Link]

e Crotonic Anhydride at best price in Mumbai by Godavari Biorefineries Limited - IndiaMART.
(n.d.). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Crotonic anhydride | C8H1003 | CID 6049834 - PubChem [pubchem.ncbi.nim.nih.gov]

2. GB612790A - Improvements in the manufacture of crotonic anhydride - Google Patents
[patents.google.com]

3. chemcess.com [chemcess.com]

4. Crotonic acid - Wikipedia [en.wikipedia.org]

5. nbinno.com [nbinno.com]

6. CROTONIC ANHYDRIDE | Godavari [godavaribiorefineries.com]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b1582151/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-crotonic-anhydride-structure-synthesis-and-applications
http://www.scielo.org.mx/scielo.php?script=sci_arttext&pid=S0187-61922004000400002
https://www.mdpi.com/1420-3049/29/8/1841
https://pubmed.ncbi.nlm.nih.gov/12636158/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6273322/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7769411/
https://www.benchchem.com/product/b1582151/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-crotonic-anhydride-structure-synthesis-and-applications
https://www.indiamart.com/proddetail/crotonic-anhydride-22680614991.html
https://www.benchchem.com/product/b1582151?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Crotonic-anhydride
https://patents.google.com/patent/GB612790A/en
https://patents.google.com/patent/GB612790A/en
https://chemcess.com/crotonic-acid-properties-reactions-production-and-uses/
https://en.wikipedia.org/wiki/Crotonic_acid
https://www.nbinno.com/article/other-organic-chemicals/applications-crotonic-anhydride-chemical-synthesis-kq
https://godavaribiorefineries.com/products/chemicals/crotonic-anhydride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582151?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

7. mdpi.com [mdpi.com]

8. Frontiers | Biosynthesis of anticancer phytochemical compounds and their chemistry
[frontiersin.org]

9. mdpi.com [mdpi.com]

10. Synthesis and Anticancer Activities of Glycyrrhetinic Acid Derivatives - PMC

[pmc.ncbi.nlm.nih.gov]

11. US2795573A - Suspension polymerization of vinyl acetate and crotonic acid - Google
Patents [patents.google.com]

12. digitalcommons.morris.umn.edu [digitalcommons.morris.umn.edu]

To cite this document: BenchChem. [An In-Depth Technical Guide to Crotonic Anhydride:
Structure, Synthesis, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582151/docs#an-in-depth-technical-guide-to-
crotonic-anhydride-structure-synthesis-and-applications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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